Cas no 634150-84-8 (1-(4-ethoxy-2-methylphenyl)ethan-1-amine)

• Product Name: 1-(4-ethoxy-2-methylphenyl)ethan-1-amine
• CAS No: 634150-84-8
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 6158840
• PubChem ID: 4011605
• Update Time: 2025-06-14

1-(4-ethoxy-2-methylphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethoxy-2-methylphenyl)ethan-1-amine
• AKOS006292160
• 634150-84-8
• EN300-1845440

• Inchi： 1S/C11H17NO/c1-4-13-10-5-6-11(9(3)12)8(2)7-10/h5-7,9H,4,12H2,1-3H3
• InChI Key： LNQSKIZCULUYAW-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=C(C)C=1)C(C)N

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-(4-ethoxy-2-methylphenyl)ethan-1-amine

Comprehensive Overview of 1-(4-Ethoxy-2-methylphenyl)ethan-1-amine (CAS No. 634150-84-8): Properties, Applications, and Industry Insights

1-(4-Ethoxy-2-methylphenyl)ethan-1-amine, identified by its CAS number 634150-84-8, is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This aromatic amine derivative features a unique molecular structure combining an ethoxy group, methyl substitution, and an amine functional group, making it a versatile intermediate for synthetic applications. The compound's molecular formula C11H17NO and molecular weight 179.26 g/mol position it as a valuable building block in modern organic synthesis.

Recent trends in drug discovery and precision agriculture have increased interest in structurally complex amines like 1-(4-ethoxy-2-methylphenyl)ethan-1-amine. Search engine data reveals growing queries about "ethoxyphenyl amine applications" and "methylphenyl derivatives in medicine," reflecting industry demand for detailed technical profiles. The compound's moderate polarity (logP ~2.1) and hydrogen bonding capacity contribute to its utility in designing bioactive molecules with improved pharmacokinetic properties.

From a synthetic chemistry perspective, 634150-84-8 demonstrates remarkable reactivity patterns. The electron-donating ethoxy group at the para position activates the aromatic ring for electrophilic substitutions, while the methyl group at the ortho position introduces steric considerations. These characteristics make it particularly valuable for creating chiral auxiliaries and asymmetric catalysts, addressing current market needs for enantioselective synthesis methods.

Analytical characterization of 1-(4-ethoxy-2-methylphenyl)ethan-1-amine typically involves advanced techniques including HPLC-MS (showing characteristic m/z peaks at 179.1 [M+H]+) and NMR spectroscopy (with distinctive aromatic proton signals between 6.7-7.2 ppm). These methods ensure quality control in industrial applications where purity standards often exceed 98.5%. Recent innovations in continuous flow chemistry have improved production efficiency for such structurally complex amines.

The compound's thermal stability (decomposition temperature >200°C) and solubility profile (soluble in common organic solvents like ethanol, dichloromethane, and ethyl acetate) make it suitable for diverse reaction conditions. Industry reports highlight its growing use in developing crop protection agents, where its structural features contribute to enhanced systemic movement in plants—a key consideration for modern sustainable agriculture formulations.

Regulatory aspects of CAS 634150-84-8 comply with major chemical inventories including TSCA and EINECS. Proper handling requires standard laboratory precautions, with particular attention to its amine functionality which may form stable salts with mineral acids. Storage recommendations typically suggest inert atmosphere conditions at 2-8°C to maintain optimal stability over extended periods.

Emerging research explores the compound's potential in material science applications, particularly as a monomer for specialty polymers. Its aromatic backbone and reactive amine group enable incorporation into polyamide and polyimide systems, addressing growing demand for high-performance materials in electronics and renewable energy sectors. This diversification beyond traditional pharmaceutical uses represents an exciting development trajectory.

Market analysis indicates steady growth in demand for functionalized aromatic amines like 1-(4-ethoxy-2-methylphenyl)ethan-1-amine, driven by expanding applications in bioconjugation chemistry and prodrug development. The compound's balanced lipophilicity makes it particularly valuable for designing blood-brain barrier permeable drug candidates, a hot topic in neurological drug research according to recent publication trends.

Environmental fate studies suggest 634150-84-8 undergoes moderate biodegradation under aerobic conditions (60-70% in 28 days per OECD 301 tests), with photodegradation representing the primary abiotic degradation pathway. These characteristics position it favorably compared to more persistent aromatic amines, aligning with industry shifts toward green chemistry principles and sustainable molecular design.

Future prospects for 1-(4-ethoxy-2-methylphenyl)ethan-1-amine appear promising, with patent activity showing increased incorporation into heterocyclic synthesis methodologies. Its combination of steric effects and electronic properties offers unique advantages for constructing complex molecular architectures, particularly in fragment-based drug discovery approaches that dominate contemporary medicinal chemistry.